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Introduction

Glycidyl azide polymer (GAP) is an energetic polymer widely utilized as a binder and
plasticizer in propellants, explosives, and gas generators due to its high heat of formation, self-
oxidizing nature, and low glass transition temperature. A thorough understanding of its thermal
behavior is paramount for predicting its performance, ensuring safety during handling and
storage, and for the development of stable formulations. Differential Scanning Calorimetry
(DSC) and Thermogravimetric Analysis (TGA) are powerful thermoanalytical techniques used
to characterize the thermal properties of GAP. DSC measures the heat flow associated with
thermal transitions as a function of temperature, while TGA measures the mass loss of a
material as a function of temperature in a controlled atmosphere. This application note provides
a detailed protocol for the thermal analysis of GAP using DSC and TGA, summarizes key
guantitative data, and illustrates the experimental workflow and decomposition pathways.

Data Presentation

The thermal analysis of Glycidyl Azide Polymer reveals key information about its stability and
decomposition kinetics. The following tables summarize typical quantitative data obtained from
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DSC and TGA experiments.

Table 1: Summary of DSC Data for Glycidyl Azide Polymer (GAP)

Parameter Value Conditions Reference
Glass Transition 5 K/min heating rate,

-45 °C [1]
Temperature (TQ) N2 atmosphere
Decomposition Peak 5 °C/min heating rate,

242.2 °C _ [2]
Temperature (Tp) Airflow
Decomposition Peak 10 °C/min heating

251.9°C _ [2]
Temperature (Tp) rate, Airflow
Decomposition Peak 20 °C/min heating

262.3 °C ) [2]
Temperature (Tp) rate, Airflow
Enthalpy of

by 485 callg - [3]

Decomposition (AHd)

Table 2: Summary of TGA and Kinetic Data for Glycidyl Azide Polymer (GAP)

Parameter Value Method/Conditions Reference

Onset Decomposition

~200 °C - [4]
Temperature
Multi-stage ) Heating rates of 2, 5,

N Two main stages ] [5]
Decomposition 10, and 20 °C/min
Activation Energy (Ea) 174.25 kJ/mol Kissinger method [2]
Activation Energy (Ea) 174.00 kJ/mol Ozawa method [2]
Activation Energy Based on DSC peak

218.47 kJ-mol-1 [5]
(EK) temperatures
Pre-exponential Based on DSC peak

1.06x1022 s-1 [5]
Factor (AK) temperatures
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Experimental Protocols
Differential Scanning Calorimetry (DSC) Protocol

Objective: To determine the glass transition temperature (Tg) and the exothermic
decomposition profile of GAP.

Materials and Equipment:

e Glycidyl Azide Polymer (GAP) sample

Differential Scanning Calorimeter (DSC) with a cooling accessory

Aluminum DSC pans and lids (hermetically sealed recommended for volatile decomposition
products)

Crimper for sealing pans

High-purity nitrogen gas (or other inert gas)

Procedure:

e Sample Preparation:

o Accurately weigh 2-10 mg of the GAP sample into an aluminum DSC pan.[6]

o Hermetically seal the pan using a crimper. This is crucial to contain any volatile
decomposition products and prevent contamination of the DSC cell.

o Prepare an empty, hermetically sealed aluminum pan to be used as a reference.

e Instrument Setup:

o Turn on the DSC instrument and the cooling system.

o Purge the DSC cell with high-purity nitrogen at a flow rate of 50 ml/min to provide an inert
atmosphere.[1]
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o Place the prepared sample pan in the sample holder and the empty reference pan in the
reference holder of the DSC cell.

e Thermal Method:
o For Glass Transition (Tg) Determination:
» Equilibrate the sample at a temperature well below the expected Tg (e.g., -90 °C).[1]

» Ramp the temperature at a controlled rate, typically 5-10 K/min, to a temperature above
the Tg (e.g., 20 °C).[1]

o For Decomposition Analysis:

» Equilibrate the sample at a starting temperature well below the onset of decomposition
(e.g., 50 °C).

» Heat the sample at a constant rate (e.g., 5, 10, or 20 °C/min) to a final temperature that
encompasses the entire decomposition profile (e.g., 400 °C).[2] Using multiple heating
rates allows for kinetic analysis of the decomposition.

e Data Analysis:

o Determine the glass transition temperature (Tg) from the midpoint of the step change in
the heat flow curve of the low-temperature scan.

o From the high-temperature scan, determine the onset temperature of decomposition, the
peak exothermic temperature(s) (Tp), and the total enthalpy of decomposition (AHd) by
integrating the area under the exothermic peak.

Thermogravimetric Analysis (TGA) Protocol

Objective: To determine the thermal stability and decomposition kinetics of GAP by measuring
mass loss as a function of temperature.

Materials and Equipment:

e Glycidyl Azide Polymer (GAP) sample
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e Thermogravimetric Analyzer (TGA)
e Ceramic or aluminum TGA pans
» High-purity nitrogen gas (or other specified atmosphere)
Procedure:
e Sample Preparation:
o Place 5-10 mg of the GAP sample into a TGA pan.

e Instrument Setup:

[¢]

Turn on the TGA instrument and the gas supply.

[e]

Tare the balance.

o

Place the sample pan onto the TGA balance mechanism.

[¢]

Purge the furnace with high-purity nitrogen at a constant flow rate (e.g., 20-50 ml/min) to
ensure an inert atmosphere.

e Thermal Method:
o Equilibrate the sample at a starting temperature (e.g., 30 °C).

o Heat the sample at a constant heating rate (e.g., 10 °C/min) to a final temperature where
the decomposition is complete (e.g., 500 °C). To study the kinetics, experiments should be
repeated at different heating rates (e.g., 2, 5, 10, 20 °C/min).[5]

o Data Analysis:
o Plot the percentage of mass loss versus temperature.

o Determine the onset temperature of decomposition and the temperatures at various
percentages of mass loss.
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o The derivative of the TGA curve (DTG) can be plotted to identify the temperatures of the
maximum rates of decomposition for each stage.

o Kinetic parameters such as activation energy (Ea) and the pre-exponential factor (A) can
be calculated from the data obtained at multiple heating rates using methods like the
Kissinger or Ozawa-Flynn-Wall methods.[2]

Mandatory Visualization
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Experimental Workflow for Thermal Analysis of GAP

Sample Preparation

Weigh 2-10 mg GAP

l

Encapsulate in Hermetic Pan (DSC)
or Place in TGA Pan

DSC Sample \TGA Sample

DSC Analysis GA Analysis
Instrument Setup Instrument Setup
(N2 Purge, 50 ml/min) (N2 Purge, 20-50 ml/min)
Run Thermal Program Run Thermal Program
(e.g., -90 to 400°C at 10°C/min) (e.g., 30 to 500°C at 10°C/min)
Data Analysis Data Analysis
(Tg, Tp, AHd) (Mass Loss %, DTG, Kinetics)
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Logical Relationship of GAP Thermal Decomposition

Glycidyl Azide Polymer (GAP)

Stage 1: Initial Decomposjtion (~200-300°C)

Decomposition of Azide Side Groups
(-CH2N3)

Primary Exothermic Event Further Heating

Stage 2: Main Chain Decomposition (>300°C)

Release of N2 Gas Polyether Backbone Scission

A

Formation of Gaseous Products
(e.g., HCN, NH3, CO)

Formation of Char Residue

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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glycidyl-azide-polymer-gap-using-dsc-tga]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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